Cas no 57345-44-5 (1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide)

1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide structure
57345-44-5 structure
Product Name:1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide
CAS No:57345-44-5
MF:C10H18INO2
MW:311.159895420074
CID:345693
PubChem ID:201718
Update Time:2025-04-19

1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • 1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, iodide
    • (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) acetate,iodide
    • 1-METHYL-DL-3-ACETOXYQUINUCLIDINIUM IODIDE
    • NMQ-OAC
    • 1-Methyl-3-hydroxyquinuclidinium iodide acetate
    • 3-Acetoxy-1-methyl-chinuclidinium,Jodid
    • 3-acetoxy-1-methyl-quinuclidinium,iodide
    • 3-Acetoxyquinuclidine methiodide
    • 3-Acetyloxychinuclidin-methoiodid
    • 3-Hydroxy-1-methylquinuclidinium iodide acetate
    • N-Methylaceclidine
    • Quinuclidinium,3-hydroxy-1-methyl-,iodide,acetate
    • DTXSID20985183
    • 3-(ACETYLOXY)-1-METHYL-1-AZABICYCLO[2.2.2]OCTAN-1-IUM IODIDE
    • 57345-44-5
    • Quinuclidinium, 3-hydroxy-1-methyl-, iodide, acetate
    • (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) acetate;iodide
    • 6659-53-6
    • Inchi: 1S/C10H18NO2.HI/c1-8(12)13-10-7-11(2)5-3-9(10)4-6-11;/h9-10H,3-7H2,1-2H3;1H/q+1;/p-1
    • InChI Key: RHDQEBGQEOWQCB-UHFFFAOYSA-M
    • SMILES: [I-].O(C(C)=O)C1C[N+]2(C)CCC1CC2

Computed Properties

  • Exact Mass: 311.03800
  • Monoisotopic Mass: 311.03823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: -2.24890
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